Cas no 624-09-9 (Heptyl heptanoate)

• Product Name: Heptyl heptanoate
• CAS No: 624-09-9
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• MDL: MFCD03701649
• CID: 519193
• PubChem ID: 329830705
• Update Time: 2025-06-08

Heptyl heptanoate Chemical and Physical Properties

Names and Identifiers

• Heptyl heptanoate
• Heptanoic acid, heptylester
• Heptyl heptoate
• Heptyl capronate
• Heptanoic acid, heptyl ester
• BG2A3OKN56
• 1-Heptylheptanoate
• Enanthic acid heptyl ester
• heptanoic acid heptyl ester
• QOIIBPAJVWFEPE-UHFFFAOYSA-N
• LMFA07010902
• RP27772
• Heptyl heptanoate, natural (US), 98%
• ST24047366
• AM20100527
• DTXCID80133941
• s10717
• Q27274649
• DTXSID80211450
• CHEBI:179775
• Heptylheptanoate
• UNII-BG2A3OKN56
• J-521431
• AS-56832
• 624-09-9
• SCHEMBL3503938
• NS00022537
• DB-319627
• AI3-02076
• EINECS 210-828-6
• 1-HEPTYL HEPTANOATE
• HEPTYL HEPTANOATE [FHFI]
• AKOS015843132
• FEMA NO. 4341

• MDL： MFCD03701649
• Inchi： 1S/C14H28O2/c1-3-5-7-9-11-13-16-14(15)12-10-8-6-4-2/h3-13H2,1-2H3
• InChI Key： QOIIBPAJVWFEPE-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)CCCCCCC

Computed Properties

• Exact Mass: 228.20904
• Monoisotopic Mass: 228.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.4

Experimental Properties

• Density: 0.858 g/mL at 25 °C
• Melting Point: -33°C
• Boiling Point: 277.21°C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.431
• PSA: 26.3
• FEMA: 4341 | HEPTYL HEPTANOATE

Heptyl heptanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Heptyl heptanoate

Heptyl heptanoate (CAS No. 624-09-9): Chemical Profile and Emerging Applications

Heptyl heptanoate, chemically known by its CAS number 624-09-9, is an ester derived from heptanoic acid and hexanol. This compound belongs to the class of carboxylic esters, which are widely recognized for their diverse applications in organic synthesis, fragrances, and industrial processes. The molecular structure of Heptyl heptanoate consists of a seven-carbon chain linked to an ester functional group, making it a valuable intermediate in various chemical reactions.

The synthesis of Heptyl heptanoate typically involves the reaction between heptanoic acid and hexanol under acidic catalysis. This esterification process is a fundamental reaction in organic chemistry, widely employed in both laboratory-scale preparations and industrial manufacturing. The compound's stability and relatively low reactivity under standard conditions make it a preferred choice for applications requiring a stable ester moiety.

In recent years, Heptyl heptanoate has garnered attention in the field of pharmaceutical research due to its potential role as a solvent and intermediate in drug formulation. Its mild odor and low toxicity profile make it an attractive candidate for use in pharmaceutical applications where patient comfort is a priority. Furthermore, the compound's ability to dissolve various organic molecules has been explored in the development of novel drug delivery systems.

One of the most promising areas of research involving Heptyl heptanoate is its application in the synthesis of bioactive molecules. Researchers have been investigating its use as a precursor in the preparation of complex organic compounds, including those with potential therapeutic properties. The ester group in Heptyl heptanoate can undergo further functionalization through various chemical reactions, such as hydrolysis, transesterification, and reduction, enabling the creation of a wide range of derivatives.

The fragrance industry has also recognized the significance of Heptyl heptanoate due to its pleasant, fruity aroma. This compound is often used in perfumes and scented products to impart a sweet, apple-like fragrance. Its volatility and solubility make it an effective component in creating long-lasting scents that are well-balanced with other aromatic compounds.

In industrial applications, Heptyl heptanoate serves as a versatile solvent for paints, coatings, and adhesives. Its ability to dissolve resins and polymers makes it useful in formulating high-performance materials that require precise chemical properties. Additionally, the compound's compatibility with other solvents allows for the creation of mixed solvent systems that enhance the efficiency of various industrial processes.

The environmental impact of using Heptyl heptanoate has been a subject of interest among researchers. Studies have shown that when properly disposed of, this compound does not pose significant risks to aquatic ecosystems. However, its persistence in soil environments has raised concerns about long-term environmental accumulation. Efforts are ongoing to develop sustainable methods for synthesizing and disposing of Heptyl heptanoate that minimize environmental impact.

The future prospects of Heptyl heptanoate appear promising as research continues to uncover new applications and improve synthetic methodologies. Advances in green chemistry have led to the development of more efficient and environmentally friendly processes for producing this compound, reducing reliance on traditional synthetic routes that may involve harsh reagents or generate significant waste.

In conclusion, is a multifaceted compound with applications spanning pharmaceuticals, fragrances, and industrial processes. Its unique chemical properties make it a valuable asset in various fields, while ongoing research aims to expand its utility further. As scientists continue to explore innovative uses for this ester, its importance in both academic research and industrial applications is expected to grow.